Cas no 59014-54-9 (Cyclopropaneethanol, 2-octadecyl-, cis-)
59014-54-9 structure
Product Name:Cyclopropaneethanol, 2-octadecyl-, cis-
CAS No:59014-54-9
MF:C23H46O
MW:338.610747814178
CID:340182
PubChem ID:71443235
Update Time:2025-04-19
Cyclopropaneethanol, 2-octadecyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropaneethanol, 2-octadecyl-, cis-
- 2-[(1S,2S)-2-octadecylcyclopropyl]ethanol
- 59014-54-9
- DTXSID00852066
- 2-[(1S,2S)-2-Octadecylcyclopropyl]ethan-1-ol
-
- Inchi: 1S/C23H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-21-23(22)19-20-24/h22-24H,2-21H2,1H3/t22-,23+/m0/s1
- InChI Key: KWHBXOZFJPHJJP-XZOQPEGZSA-N
- SMILES: OCC[C@@H]1C[C@@H]1CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 338.35508
- Monoisotopic Mass: 338.354866087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclopropaneethanol, 2-octadecyl-, cis- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
59014-54-9 (Cyclopropaneethanol, 2-octadecyl-, cis-) Related Products
- 68526-86-3(Alcohols, C11-14-iso-, C13-rich)
- 4457-71-0(3-Methyl-1,5-pentanediol)
- 1653-40-3(6-Methylheptanol (90%))
- 626-89-1(4-Methyl-1-pentanol)
- 68526-85-2(8-Methylnonan-1-ol)
- 36311-34-9(Isohexadecanol)
- 27458-93-1(Isostearylalcohol)
- 27458-94-2(Isononyl alcohol)
- 25339-17-7(isodecyl alcohol)
- 2566-44-1(2-cyclopropylethan-1-ol)
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